Cas no 933054-30-9 (7-(3-Bromophenyl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-(3-Bromophenyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 933054-30-9
• MF: C₁₃H₇BrN₄
• MW: 299.125480890274
• CID: 999549
• PubChem ID: 46780902
• Update Time: 2025-05-23

7-(3-Bromophenyl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• FT-0663843
• DTXSID40675731
• 933054-30-9
• AKOS030255875
• SCHEMBL5804188
• DB-318199
• 7-(3-Bromophenyl)pyrazolo1,5-apyrimidine-3-carbonitrile

• Inchi： 1S/C13H7BrN4/c14-11-3-1-2-9(6-11)12-4-5-16-13-10(7-15)8-17-18(12)13/h1-6,8H
• InChI Key： YKKBPEKMOUHSEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=NC2=C(C#N)C=NN12

Computed Properties

• Exact Mass: 297.985
• Monoisotopic Mass: 297.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Density: 1.609
• Refractive Index: 1.732

Additional information on 7-(3-Bromophenyl)pyrazolo1,5-apyrimidine-3-carbonitrile

7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile: A Comprehensive Overview

7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile, identified by the CAS registry number 933054-30-9, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential biological activities. The molecule features a pyrazolo[1,5-a]pyrimidine core, substituted with a 3-bromophenyl group at the 7-position and a cyano group at the 3-position, making it a derivative of considerable interest in contemporary chemical research.

The synthesis of 7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile typically involves multi-step organic reactions, often utilizing microwave-assisted techniques to enhance reaction efficiency and yield. Recent studies have focused on optimizing these synthetic pathways to improve scalability and reduce environmental impact. For instance, researchers have explored the use of eco-friendly solvents and catalysts to streamline the process, aligning with the growing emphasis on sustainable chemistry practices.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been characterized, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its application in drug discovery and material synthesis.

The biological activity of 7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anticancer agent, particularly in targeting specific kinases involved in tumor progression. For example, a study published in the Nature Communications journal highlighted its ability to inhibit the activity of Aurora kinases, which are critical regulators of cell division. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

Beyond pharmacology, this compound has also found applications in materials science. Its structural rigidity and electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research has explored its integration into polymer blends to enhance electrical conductivity without compromising mechanical stability.

In terms of structural analysis, computational chemistry tools such as density functional theory (DFT) have been employed to study the electronic distribution and reactivity of 7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile. These studies have provided insights into its π-conjugation patterns and reactivity towards electrophilic substitution reactions. Such information is invaluable for predicting its behavior in different chemical environments and optimizing its use in industrial applications.

The environmental impact of this compound has also come under scrutiny in recent studies. Researchers have investigated its biodegradation pathways under aerobic conditions and assessed its potential toxicity to aquatic organisms. These findings are essential for ensuring safe handling and disposal practices during large-scale production and use.

In conclusion, 7-(3-Bromophenyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile, with its unique structural features and diverse applications, represents a significant advancement in modern organic chemistry. Its role as a versatile building block in drug discovery and materials science continues to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it holds promise for contributing to breakthroughs across multiple scientific disciplines.